molecular formula C12H7ClN2O B8376021 3-(2-Chlorophenoxy)-2-pyridine-carbonitrile

3-(2-Chlorophenoxy)-2-pyridine-carbonitrile

Cat. No.: B8376021
M. Wt: 230.65 g/mol
InChI Key: XDLNMQUDUAGQSU-UHFFFAOYSA-N
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Description

3-(2-Chlorophenoxy)-2-pyridine-carbonitrile is a useful research compound. Its molecular formula is C12H7ClN2O and its molecular weight is 230.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H7ClN2O

Molecular Weight

230.65 g/mol

IUPAC Name

3-(2-chlorophenoxy)pyridine-2-carbonitrile

InChI

InChI=1S/C12H7ClN2O/c13-9-4-1-2-5-11(9)16-12-6-3-7-15-10(12)8-14/h1-7H

InChI Key

XDLNMQUDUAGQSU-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)OC2=C(N=CC=C2)C#N)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 22 g of 3-(2-chlorophenoxy)pyridine 1-oxide and 22 g of dimethylsulfate is heated at 100° C. for 4 hours. The 3-(2-chlorophenoxy)-1-methoxypyridinium methosulfate is cooled and dissolved in 100 ml of water. This solution is added dropwise with stirring to a 0°-5° C. solution of 50 g of sodium cyanide in 100 ml under a nitrogen atmosphere. The mixture is stirred 16 hours and extracted with 250 ml of chloroform. The extract is dried, concentrated and distilled to yield 3-(2-chlorophenoxy)-2-pyridine-carbonitrile, bp 125°-135° C. at 01. mM, mp 90°-92° C. after recrystallization from isopropanol.
Quantity
22 g
Type
reactant
Reaction Step One
Quantity
22 g
Type
reactant
Reaction Step One
Name
3-(2-chlorophenoxy)-1-methoxypyridinium
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
50 g
Type
reactant
Reaction Step Three
Name
Quantity
100 mL
Type
solvent
Reaction Step Four

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